3-(Biphenyl-4-yloxymethyl)benzoic acid

• Molecular Formula: C20H16O3
• Molecular Weight: 304.3 g/mol
• IUPAC Name: 3-[(4-phenylphenoxy)methyl]benzoic acid
• InChI: InChI=1S/C20H16O3/c21-20(22)18-8-4-5-15(13-18)14-23-19-11-9-17(10-12-19)16-6-2-1-3-7-16/h1-13H,14H2,(H,21,22)
• InChI Key: UAFSXXNQRUGQOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OCC3=CC(=CC=C3)C(=O)O

Description

3-(Biphenyl-4-yloxymethyl)benzoic acid is a useful research compound. Its molecular formula is C20H16O3 and its molecular weight is 304.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the above benzoic acid methyl ester (12.3 g, 40.0 mmol) suspended in a mixture of water (125 ml) and ethanol (125 ml) was added sodium hydroxide (4.80 g, 0.12 mol) and the reaction mixture was heated at 60° C. for 20 h. The volatiles were evaporated in vacuo and to the residue was added water (50 ml) followed by concentrated hydrochloric acid to pH=1. The resulting mixture was stirred at room temperature for 20 h and the precipitate was filtered off and washed with water (3×25 ml), suspended in diethyl ether (100 ml) and stirred for 2 h. The precipitate was filtered off and dried in vacuo at 50° C. which afforded 10.23 g (81%) of 3-(biphenyl-4-yloxymethyl)benzoic acid as a solid.